Cas no 1674-53-9 (Benzenesulfonamide,N-[[(aminoiminomethyl)amino]iminomethyl]-4-methyl-)

Benzenesulfonamide,N-[[(aminoiminomethyl)amino]iminomethyl]-4-methyl- structure
1674-53-9 structure
Product Name:Benzenesulfonamide,N-[[(aminoiminomethyl)amino]iminomethyl]-4-methyl-
CAS No:1674-53-9
MF:C9H13N5O2S
MW:255.296819448471
CID:173353
PubChem ID:9561175
Update Time:2025-04-19

Benzenesulfonamide,N-[[(aminoiminomethyl)amino]iminomethyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[[(aminoiminomethyl)amino]iminomethyl]-4-methyl-
    • 1-(diaminomethylidene)-2-(4-methylphenyl)sulfonylguanidine
    • 1-(toluene-4-sulfonyl)-biguanide
    • 1-(toluene-4-sulfonyl)-ethanol
    • 1-(Toluol-4-sulfonyl)-aethanol
    • 1-(Toluol-4-sulfonyl)-biguanid
    • CTK2B0396
    • Ethanol, 1-[(4-methylphenyl)sulfonyl]-
    • SureCN5335059
    • NSC-24182
    • N-(N-Carbamimidoylcarbamimidoyl)-4-methylbenzene-1-sulfonamide
    • NSC24182
    • DTXSID00937322
    • 1674-53-9
    • Inchi: 1S/C9H13N5O2S/c1-6-2-4-7(5-3-6)17(15,16)14-9(12)13-8(10)11/h2-5H,1H3,(H6,10,11,12,13,14)
    • InChI Key: JSAIXJLYHXQTIS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(/N=C(\N)/N=C(\N)/N)(=O)=O

Computed Properties

  • Exact Mass: 255.07919
  • Monoisotopic Mass: 255.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 145A^2
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.51
  • Boiling Point: 498.1°Cat760mmHg
  • Flash Point: 255.1°C
  • Refractive Index: 1.67
  • PSA: 136.92
  • LogP: 2.45350
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